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REACTION_CXSMILES
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[CH:1]1([OH:7])[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1.[CH3:8][S:9](Cl)(=[O:11])=[O:10].C(N(CC)CC)C>C(Cl)Cl>[CH:1]1([O:7][S:9]([CH3:8])(=[O:11])=[O:10])[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1
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Name
|
|
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Quantity
|
10.2 g
|
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Type
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reactant
|
|
Smiles
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C1(CCCCC1)O
|
|
Name
|
|
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Quantity
|
8.52 mL
|
|
Type
|
reactant
|
|
Smiles
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CS(=O)(=O)Cl
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|
Name
|
|
|
Quantity
|
17.5 mL
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|
Type
|
reactant
|
|
Smiles
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C(C)N(CC)CC
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|
Name
|
|
|
Quantity
|
250 mL
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Type
|
solvent
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|
Smiles
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C(Cl)Cl
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Type
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CUSTOM
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|
Details
|
the mixture was stirred for 2 hrs
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Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
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Type
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CUSTOM
|
|
Details
|
The reaction was quenched with water
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Type
|
WASH
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|
Details
|
the mixture was washed with 0.5 N HCl and brine solution
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Type
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DRY_WITH_MATERIAL
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Details
|
The organic layer was dried with sodium sulfate
|
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Type
|
CUSTOM
|
|
Details
|
Removal of solvent
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|
Type
|
CUSTOM
|
|
Details
|
gave a yellow oil
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Reaction Time |
2 h |
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Name
|
|
|
Type
|
|
|
Smiles
|
C1(CCCCC1)OS(=O)(=O)C
|
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
